Dihydroproscar
CAS No.: 98319-24-5
VCID: VC0195192
Molecular Formula: C23H38N2O2
Molecular Weight: 374.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | Dihydroproscar, also known as Dihydro Finasteride or Finasteride EP Impurity A, is a compound with several synonyms including ANDROST-4-AZA-3-ONE-17BETA-N-TERT-BUTYL CARBOXAMIDE and 17β-(t-Butylcarbamoyl)-4-aza-5α-androstan-3-one . It is the reduced product of Finasteride, which is a mechanism-based inhibitor of human prostate and skin steroid 5α-reductase . Dihydroproscar forms an enzyme-bound NADP-dihydrofinasteride adduct during this inhibitory process . 5α-Reductases, the enzymes inhibited by Finasteride, are involved in steroid metabolism and participate in metabolic pathways . These enzymes act on substrates such as testosterone, progesterone, and androstenedione . Dihydroproscar has a molecular formula of C23H38N2O2 and a molecular weight of 374.56 g/mol . It typically presents as a white to off-white powder . The compound has a melting point between 273-275 °C . Dihydroproscar is slightly soluble in chloroform and methanol . A similar compound, 5α-Dihydronandrolone (5α-DHN), is a naturally occurring anabolic-androgenic steroid and a 5α-reduced derivative of nandrolone . While dihydrotestosterone (DHT) increases androgenic effects, 5α-DHN, conversely, results in local inactivation when nandrolone is converted into it, contributing to a high ratio of anabolic to androgenic effects . |
---|---|
CAS No. | 98319-24-5 |
Product Name | Dihydroproscar |
Molecular Formula | C23H38N2O2 |
Molecular Weight | 374.6 g/mol |
IUPAC Name | (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxamide |
Standard InChI | InChI=1S/C23H38N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h14-18H,6-13H2,1-5H3,(H,24,26)(H,25,27)/t14-,15-,16-,17+,18+,22-,23+/m0/s1 |
Standard InChIKey | ZOIUUCNFVDJSJK-WSBQPABSSA-N |
SMILES | CC12CCC3C(C1CCC2C(=O)NC(C)(C)C)CCC4C3(CCC(=O)N4)C |
Canonical SMILES | CC12CCC3C(C1CCC2C(=O)NC(C)(C)C)CCC4C3(CCC(=O)N4)C |
Appearance | White Solid |
Purity | > 95% |
Synonyms | Dihydro Finasteride; (5α,17β)-N-(1,1-Dimethylethyl)-3-oxo-4-azaandrostane-17-carboxamide; |
PubChem Compound | 9864387 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume